![molecular formula C11H19Cl2N3O B6272202 rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans CAS No. 1955514-67-6](/img/no-structure.png)
rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure of the compound .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. It includes studying the reactivity of the compound and predicting its behavior in different chemical reactions .Physical And Chemical Properties Analysis
This involves determining properties like melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties .Scientific Research Applications
Synthetic Chemistry
The compound serves as a versatile intermediate in synthetic chemistry. Its cyclopropylmethyl group can undergo radical ring-opening reactions, leading to alkyl-substituted cycloalkenes. This process is valuable for constructing complex molecular architectures with high stereo- and regio-selectivity .
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans involves the synthesis of the oxolan-3-amine core followed by the introduction of the pyrazol-4-yl and cyclopropylmethyl groups. The final step involves the formation of the dihydrochloride salt.", "Starting Materials": [ "2,3-O-Isopropylidene-D-glyceraldehyde", "Sodium cyanoborohydride", "Ammonium chloride", "Cyclopropylmethyl bromide", "1H-pyrazole-4-carboxaldehyde", "Sodium hydride", "N,N-Dimethylformamide", "Hydrochloric acid" ], "Reaction": [ "1. Reduction of 2,3-O-Isopropylidene-D-glyceraldehyde with sodium cyanoborohydride to form the corresponding alcohol.", "2. Protection of the alcohol with ammonium chloride to form the corresponding amine.", "3. Alkylation of the amine with cyclopropylmethyl bromide to introduce the cyclopropylmethyl group.", "4. Condensation of 1H-pyrazole-4-carboxaldehyde with the protected amine in the presence of sodium hydride and N,N-Dimethylformamide to introduce the pyrazol-4-yl group and form the oxolan-3-amine core.", "5. Deprotection of the oxolan-3-amine core with hydrochloric acid to form the final product, rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans." ] } | |
CAS RN |
1955514-67-6 |
Product Name |
rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans |
Molecular Formula |
C11H19Cl2N3O |
Molecular Weight |
280.2 |
Purity |
95 |
Origin of Product |
United States |
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